1-(2-(Bromomethyl)phenyl)-3-chloropropan-1-one

• Molecular Formula: C10H10BrClO
• Molecular Weight: 261.54 g/mol
• IUPAC Name: 1-[2-(bromomethyl)phenyl]-3-chloropropan-1-one
• InChI: InChI=1S/C10H10BrClO/c11-7-8-3-1-2-4-9(8)10(13)5-6-12/h1-4H,5-7H2
• InChI Key: VDUGSCOBCFEZOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CBr)C(=O)CCCl

Description

1-(2-(Bromomethyl)phenyl)-3-chloropropan-1-one is a halogenated aromatic ketone featuring a bromomethyl group at the ortho position of the phenyl ring and a 3-chloropropanone chain. The bromomethyl group provides a site for nucleophilic substitution, while the chloropropanone moiety may participate in further functionalization or cyclization reactions. Its molecular formula is C₁₀H₁₀BrClO, with a molecular weight of 277.55 g/mol.

Preparation Methods

The synthesis of 1-(2-(Bromomethyl)phenyl)-3-chloropropan-1-one typically involves multiple steps. One common method starts with the bromination of acetophenone to form 2-bromoacetophenone. This intermediate is then subjected to further reactions to introduce the chloropropanone group. The specific reaction conditions, such as the choice of solvents and catalysts, can vary depending on the desired yield and purity of the final product .

Chemical Reactions Analysis

1-(2-(Bromomethyl)phenyl)-3-chloropropan-1-one can undergo various chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Scientific Research Applications

This compound has several applications in scientific research:

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Medicinal Chemistry: Researchers explore its potential as a precursor for pharmaceuticals.

Material Science: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-(Bromomethyl)phenyl)-3-chloropropan-1-one depends on its specific application. In organic synthesis, it acts as an electrophile, reacting with nucleophiles to form new bonds. In medicinal chemistry, its mechanism would depend on the target molecule it is designed to interact with .

Comparison with Similar Compounds

1-(3-(Bromomethyl)-2-(methylthio)phenyl)-3-chloropropan-1-one (CAS 1806538-12-4)

• Molecular Formula : C₁₁H₁₂BrClOS
• Key Features : Incorporates a methylthio (-SMe) group at position 2 and bromomethyl at position 3 on the phenyl ring.
• Purity : ≥98%, indicating high synthetic utility for specialized applications .

1-(2-Bromomethyl-1-phenylsulfonyl-1H-indol-3-yl)propan-1-one

• Key Features : Contains an indole core modified with a phenylsulfonyl group and bromomethyl substituent.
• Impact : The indole system introduces π-π stacking interactions and hydrogen-bonding capabilities, making it relevant in medicinal chemistry for kinase inhibition studies .

Halogenated Ketones with Divergent Backbones

2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one

• Molecular Formula : C₁₆H₁₃BrO
• Key Features : A chalcone derivative with a brominated α,β-unsaturated ketone system.
• Reactivity: The conjugated enone system facilitates Michael addition reactions, unlike the saturated chloropropanone chain in the target compound .
• Synthesis : Prepared via bromination of 1-(4-methylphenyl)-3-phenylprop-2-en-1-one, highlighting differences in synthetic pathways .

3-(3-Bromophenyl)-1-(5-chlorothiophen-2-yl)prop-2-en-1-one

• Key Features: Combines a bromophenyl group with a chlorothiophene-enone system.
• Spectroscopy : IR bands at 1645 cm⁻¹ (C=O) and 785 cm⁻¹ (C-S) distinguish it from the target compound’s spectral profile .

Functional Group Variations

4-[[2-(Bromomethyl)phenyl]sulfonyl]morpholine (CAS 941717-06-2)

• Molecular Formula: C₁₁H₁₄BrNO₃S
• Key Features : A sulfonamide-morpholine hybrid with a bromomethylphenyl group.
• Applications : Used in peptide mimetics and protease inhibition studies due to its sulfonyl group .

2-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole (CAS 337508-54-0)

• Key Features : Bromomethyl and phenylsulfonyl groups on an indole scaffold.
• Thermal Stability : Melting point (116–117°C) suggests higher crystalline stability compared to the target compound .

Data Table: Comparative Properties

Compound Name	CAS RN	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties	Reference
1-(2-(Bromomethyl)phenyl)-3-chloropropan-1-one	Not Provided	C₁₀H₁₀BrClO	277.55	Bromomethyl, Chloropropanone	Reactive alkylation intermediate	N/A
1-(3-(Bromomethyl)-2-(methylthio)phenyl)-3-chloropropan-1-one	1806538-12-4	C₁₁H₁₂BrClOS	307.63	Bromomethyl, Methylthio	≥98% purity, enhanced electron density
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	Not Provided	C₁₆H₁₃BrO	301.18	Bromo-enone, Methylphenyl	Chalcone reactivity, Michael acceptor
4-[[2-(Bromomethyl)phenyl]sulfonyl]morpholine	941717-06-2	C₁₁H₁₄BrNO₃S	320.20	Bromomethyl, Sulfonylmorpholine	Peptide mimetic applications